Cas no 313251-12-6 (4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate
• CAS No: 313251-12-6
• MF: C₁₇H₁₁BrO₅
• MW: 375.170244455338
• CID: 6196596
• PubChem ID: 1104447
• Update Time: 2025-06-15

4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate
• 313251-12-6
• F0777-0127
• SR-01000418176
• SR-01000418176-1
• Oprea1_874015
• Z30195986
• (4-methoxyphenyl) 6-bromo-2-oxochromene-3-carboxylate
• Oprea1_335553
• EU-0036636
• AKOS000597340

• Inchi： 1S/C17H11BrO5/c1-21-12-3-5-13(6-4-12)22-16(19)14-9-10-8-11(18)2-7-15(10)23-17(14)20/h2-9H,1H3
• InChI Key： QPKUCSHPOAQQBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)OC1C=CC(=CC=1)OC)C(=O)O2

Computed Properties

• Exact Mass: 373.97899g/mol
• Monoisotopic Mass: 373.97899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate

Introduction to 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate (CAS No. 313251-12-6)

4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate, with the CAS number 313251-12-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromene class, which is known for its diverse biological activities and potential applications in drug development. The presence of both bromine and methoxy substituents on the chromene core enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structure of 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate consists of a chromene backbone, which is a heterocyclic aromatic compound containing a benzopyranone core. The 6-bromo substitution at the third position of the chromene ring introduces electrophilic properties, facilitating various chemical transformations. Additionally, the 2-oxo group at the second position contributes to the compound's reactivity, particularly in nucleophilic addition reactions. The 4-methoxyphenyl moiety further extends its chemical diversity, enabling interactions with biological targets through hydrophobic and electronic effects.

Recent research in the field of medicinal chemistry has highlighted the importance of chromene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that chromenes exhibit anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The specific arrangement of substituents in 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate makes it a promising candidate for further investigation in these areas.

In particular, the bromo substituent has been widely utilized in medicinal chemistry for its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential for constructing complex molecular architectures, which are often required in drug design. The methoxyphenyl group, on the other hand, can enhance binding affinity to biological targets by influencing hydrophobic interactions and electronic distribution. This combination of features makes 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate a versatile building block for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Chromene derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The 6-bromo group can be used to develop small-molecule inhibitors that target specific cancer-related pathways. Additionally, the 4-methoxyphenyl moiety can improve drug-like properties such as solubility and bioavailability, which are critical for therapeutic efficacy.

Another area where 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate has shown promise is in neurodegenerative disease research. Studies have indicated that chromenes may protect against neurotoxicity by scavenging reactive oxygen species and modulating inflammatory responses. The structural features of this compound make it an attractive candidate for developing neuroprotective agents that could be used to treat conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and diethyl oxalate or ethyl acetoacetate, followed by bromination and methylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups or modify existing ones.

The pharmacological evaluation of 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate has been conducted using both in vitro and in vivo models. Initial studies have revealed promising results regarding its anti-inflammatory and antioxidant activities. These findings suggest that this compound could be developed into a novel therapeutic agent for conditions characterized by oxidative stress and inflammation.

In conclusion, 4-methoxyphenyl 6-bromo-2-oxo-2H-chromene-3-carboxylate (CAS No. 313251-12-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable intermediate for synthesizing novel bioactive molecules. Further studies are warranted to fully explore its therapeutic applications and optimize its synthetic pathways.